Cas no 107054-69-3 (1-(p-Tolyl)-2-methyl-2-butanol)
107054-69-3 structure
Product Name:1-(p-Tolyl)-2-methyl-2-butanol
CAS No:107054-69-3
MF:C12H18O
MW:178.270723819733
CID:2872408
Update Time:2023-08-10
1-(p-Tolyl)-2-methyl-2-butanol Chemical and Physical Properties
Names and Identifiers
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- 1-(p-Tolyl)-2-methyl-2-butanol
- 3-methyl-4-(p-tolyl)-3-butanol
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- Inchi: 1S/C12H18O/c1-4-12(3,13)9-11-7-5-10(2)6-8-11/h5-8,13H,4,9H2,1-3H3
- InChI Key: PGWJWAZSANOCJW-UHFFFAOYSA-N
- SMILES: OC(C)(CC)CC1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 147
- XLogP3: 3
- Topological Polar Surface Area: 20.2
1-(p-Tolyl)-2-methyl-2-butanol Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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